Cas no 2309307-52-4 (2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2309307-52-4
• MF: C₁₃H₁₆F₃N₃O₂
• MW: 303.280253410339
• CID: 5339229
• Update Time: 2025-10-31

2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl (1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2,2,2-trifluoroethyl 3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C13H16F3N3O2/c14-13(15,16)8-21-12(20)19-9-2-3-10(19)7-11(6-9)18-5-1-4-17-18/h1,4-5,9-11H,2-3,6-8H2
• InChI Key： GBMLZJIORQHBPW-UHFFFAOYSA-N
• SMILES： FC(COC(N1C2CCC1CC(C2)N1C=CC=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4

Additional information on 2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Introduction to 2,2,2-Trifluoroethyl 3-(1H-Pyrazol-1-Yl)-8-Azabicyclo[3.2.1]Octane-8-Carboxylate (CAS No: 2309307-52-4)

The compound 2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate, with the CAS number 2309307-52-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a trifluoroethyl group, a pyrazole moiety, and an azabicyclo framework. These structural elements contribute to its potential applications in drug discovery and advanced material synthesis.

The trifluoroethyl group in this compound is a key feature that enhances its stability and lipophilicity, making it an attractive candidate for various chemical reactions. The pyrazole moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's bioavailability and pharmacokinetic properties. Recent studies have shown that pyrazole-containing compounds are being explored for their potential in treating neurodegenerative diseases due to their ability to modulate specific receptor activities.

The azabicyclo[3.2.1]octane framework is another critical component of this compound's structure. This bicyclic system provides rigidity and conformational stability, which are essential for optimizing molecular interactions with biological targets. The nitrogen atom within the bicyclic structure further enhances the compound's ability to form hydrogen bonds or act as a nucleophile in chemical reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, ring-closing metathesis, and other advanced organic reactions. The use of palladium catalysts has been particularly effective in achieving high yields and purity during the synthesis of similar compounds.

Recent research has highlighted the potential of trifluoroethyl pyrazole derivatives in the development of new antibiotics. The unique combination of fluorine atoms and aromatic heterocycles in these compounds has been shown to enhance their antimicrobial activity against drug-resistant bacterial strains.

Beyond its medicinal applications, this compound also exhibits interesting physical properties that make it suitable for use in advanced materials science applications. For instance, its high thermal stability and mechanical strength make it a promising candidate for use in high-performance polymers and composites.

In conclusion, 2,2,2-trifluoroethyl 3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 2309307-52-4